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Compound of Interest

Compound Name: 3-Phenylpyrrolidin-2-one

Cat. No.: B1266326

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential safety protocols, personal
protective equipment (PPE) recommendations, and disposal procedures for 3-
Phenylpyrrolidin-2-one, a compound that requires careful management in a laboratory
setting. Adherence to these guidelines is critical for minimizing exposure risks and ensuring a
safe research environment.

Hazard Identification and GHS Classification: 3-Phenylpyrrolidin-2-one is classified as
harmful if swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation.

[1][2]

Personal Protective Equipment (PPE)

When handling 3-Phenylpyrrolidin-2-one, a comprehensive PPE strategy is essential to
prevent contact and inhalation. The following table summarizes the required PPE for various
laboratory operations.
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Operation

Required Personal Protective Equipment

Weighing and Transferring

- Chemical safety goggles or a face shield.[3][4]
- Nitrile or neoprene gloves (double-gloving
recommended).[5][6][7] - Laboratory coat or
chemical-resistant apron. - Long pants and

closed-toe shoes.

Syntheses and Reactions

- Work within a certified chemical fume hood. -
Chemical safety goggles and a face shield. -
Chemical-resistant gloves (e.g., nitrile,
neoprene).[7] - A protective disposable gown
made of low-permeability fabric.[6] - Long pants

and closed-toe shoes.

Spill Cleanup

- Air-purifying respirator with appropriate
cartridges.[8] - Chemical-resistant coveralls or
suit.[8] - Heavy-duty chemical-resistant gloves. -

Chemical-resistant boots.[8]

It is crucial to inspect all PPE for integrity before use and to follow proper donning and doffing

procedures to avoid cross-contamination.

Chemical Properties and Safety Data

Understanding the physical and chemical properties of 3-Phenylpyrrolidin-2-one is

fundamental to its safe handling.
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Property Value

Molecular Formula C10H11NO

Molecular Weight 161.20 g/mol [2][9]

Appearance Solid[10]

Melting Point 47-49 °C[10]

Boiling Point Not Experimentally Determined[10]
Solubility Soluble in water.[3]

Note: Some physical properties may be based on related compounds or computational models.
Handling and Storage Procedures
Engineering Controls:

+ Always handle 3-Phenylpyrrolidin-2-one in a well-ventilated area. For procedures that may
generate dust or aerosols, a certified chemical fume hood is mandatory.

o Ensure that safety showers and eyewash stations are readily accessible and in good working
order.[4]

Safe Handling Practices:

Avoid direct contact with skin, eyes, and clothing.[7]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Wash hands thoroughly with soap and water after handling.[6][7]

Keep containers tightly closed when not in use.
Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[4][7]
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o Store in a tightly sealed, properly labeled container.

Spill and Disposal Plan

Spill Response:

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For minor spills, contain the spill using an inert absorbent material like sand or
vermiculite.[7]

o Clean-Up: Wearing appropriate PPE, carefully collect the absorbed material and place it into
a sealed, labeled container for hazardous waste disposal.[7][11]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal:

All waste containing 3-Phenylpyrrolidin-2-one must be treated as hazardous waste.
» Collect waste in a designated, properly labeled, and sealed container.[11][12]
¢ Do not dispose of this chemical down the drain or with general laboratory trash.[3]

» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[3] Contact your institution's environmental health and safety
department for specific disposal procedures.

Workflow for Safe Handling of 3-Phenylpyrrolidin-2-
one
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Caption: Logical workflow for the safe handling and disposal of 3-Phenylpyrrolidin-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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